Cas no 946356-02-1 (N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl-N'-(2-phenylethyl)ethanediamide)

• Product name: N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl-N'-(2-phenylethyl)ethanediamide
• CAS No: 946356-02-1
• MF: C₂₀H₂₅N₃O₃S
• MW: 387.495803594589
• CID: 5903161
• PubChem ID: 16932487

N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-morpholin-4-yl-2-thiophen-3-ylethyl)-N-(2-phenylethyl)oxamide
• N-[2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl]-N'-(2-phenylethyl)ethanediamide
• AKOS024646133
• F2392-1396
• 946356-02-1
• N1-(2-morpholino-2-(thiophen-3-yl)ethyl)-N2-phenethyloxalamide
• N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl-N'-(2-phenylethyl)ethanediamide

• Inchi： 1S/C20H25N3O3S/c24-19(21-8-6-16-4-2-1-3-5-16)20(25)22-14-18(17-7-13-27-15-17)23-9-11-26-12-10-23/h1-5,7,13,15,18H,6,8-12,14H2,(H,21,24)(H,22,25)
• InChI Key： UADPTOSFEXXVHA-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)C(NCC(N1CCOCC1)C1C=CSC=1)=O

Computed Properties

• Exact Mass: 387.16166284g/mol
• Monoisotopic Mass: 387.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 98.9Ų

Additional information on N-2-(morpholin-4-yl)-2-(thiophen-3-yl)ethyl-N'-(2-phenylethyl)ethanediamide

Introduction to N-2-(Morpholin-4-yl)-2-(thiophen-3-yl)ethyl-N'-(2-phenylethyl)ethanediamide (CAS No: 946356-02-1)

N-2-(Morpholin-4-yl)-2-(thiophen-3-yl)ethyl-N'-(2-phenylethyl)ethanediamide, identified by the CAS number 946356-02-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual functional groups, which include morpholine and thiophene moieties, linked through an ethylene backbone. The presence of these heterocyclic structures not only imparts unique electronic and steric properties but also opens up a wide array of potential applications in drug discovery and development.

The morpholine ring, a prominent feature in many bioactive molecules, is known for its ability to enhance solubility and metabolic stability, making it a preferred scaffold in medicinal chemistry. In contrast, the thiophene ring contributes to the molecule's aromaticity and can participate in various non-covalent interactions with biological targets. The combination of these two rings with the ethylene diamide moiety creates a multifaceted structure that can interact with multiple biological pathways simultaneously.

The N'-terminus of the compound incorporates a 2-phenylethyl group, which is another key structural element that can influence the compound's pharmacokinetic properties. This group can enhance binding affinity to certain biological targets by providing additional hydrophobic interactions or by participating in π-stacking interactions. The overall architecture of N-2-(Morpholin-4-yl)-2-(thiophen-3-yl)ethyl-N'-(2-phenylethyl)ethanediamide makes it a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological processes through multiple mechanisms. The dual functionality of N-2-(Morpholin-4-yl)-2-(thiophen-3-yl)ethyl-N'-(2-phenylethyl)ethanediamide positions it as a potential candidate for such applications. For instance, studies have shown that compounds with similar structural features can exhibit both enzyme inhibition and receptor binding properties, making them valuable tools for drug discovery.

The synthesis of N-2-(Morpholin-4-yl)-2-(thiophen-3-yl)ethyl-N'-(2-phenylethyl)ethanediamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the morpholine ring typically involves nucleophilic substitution reactions, while the thiophene ring can be incorporated through cyclization or cross-coupling reactions. The final step involves the formation of the ethylene diamide linkage, which often requires protection-deprotection strategies to prevent unwanted side reactions.

The pharmacological profile of N-2-(Morpholin-4-yl)-2-(thiophen-3-yl)ethyl-N'-(2-phenylethyl)ethanediamide is currently under investigation in several research laboratories. Preliminary studies suggest that this compound may have potential applications in treating various diseases by modulating key biological pathways. For example, its ability to interact with both enzymes and receptors makes it a candidate for developing drugs that target multiple disease mechanisms simultaneously.

The use of computational methods has also played a crucial role in understanding the behavior of N-2-(Morpholin-4-yl)-2-(-3-y